3-amino-2-[(pyridin-4-yl)methyl]propanoic acid hydrochloride

• IUPAC Name: 2-(aminomethyl)-3-pyridin-4-ylpropanoic acid;hydrochloride
• InChI: InChI=1S/C9H12N2O2.ClH/c10-6-8(9(12)13)5-7-1-3-11-4-2-7;/h1-4,8H,5-6,10H2,(H,12,13);1H
• InChI Key: BWGLMTKBKUNKMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1CC(CN)C(=O)O.Cl
• Molecular Formula: C9H13ClN2O2
• Molecular Weight: 216.66 g/mol

Description

3-Amino-2-[(pyridin-4-yl)methyl]propanoic acid hydrochloride, also known as 3-APMPA, is an important organic compound used in a variety of scientific research applications. It is a white crystalline powder with a melting point of 154-156°C and a molecular weight of 213.65 g/mol. 3-APMPA is a derivative of pyridine, a nitrogen-containing aromatic compound, and is used as a building block in the synthesis of many other organic compounds. It has a wide range of applications in laboratory research, including in the synthesis of drugs and other organic compounds, in the study of enzyme kinetics, and in the study of biochemical and physiological processes.

Scientific Research Applications

3-amino-2-[(pyridin-4-yl)methyl]propanoic acid hydrochloride is used in a variety of scientific research applications. It is a common substrate for enzyme kinetics studies, as it can be used to measure the rate of enzyme-catalyzed reactions. It is also used as a building block in the synthesis of other organic compounds, such as drugs and other pharmaceuticals. In addition, 3-amino-2-[(pyridin-4-yl)methyl]propanoic acid hydrochloride is used in biochemical and physiological studies, as it can be used to study the effects of different compounds on cell metabolism and other cellular processes.

Mechanism of Action

3-amino-2-[(pyridin-4-yl)methyl]propanoic acid hydrochloride is an organic compound that acts as a substrate for enzyme-catalyzed reactions. When 3-amino-2-[(pyridin-4-yl)methyl]propanoic acid hydrochloride is present in a reaction, it can be used by enzymes to catalyze the reaction, resulting in the formation of products. The mechanism of action of 3-amino-2-[(pyridin-4-yl)methyl]propanoic acid hydrochloride depends on the type of enzyme involved. For example, some enzymes may use 3-amino-2-[(pyridin-4-yl)methyl]propanoic acid hydrochloride as a cofactor, while others may use it as a substrate for the reaction.
Biochemical and Physiological Effects
3-amino-2-[(pyridin-4-yl)methyl]propanoic acid hydrochloride has a wide range of biochemical and physiological effects. It has been shown to be an effective inhibitor of certain enzymes, such as the enzyme acetylcholinesterase. In addition, it has been shown to have an effect on the metabolism of cells, as well as on the expression of certain genes. It has also been shown to have an effect on the formation of proteins and other molecules in cells.

Advantages and Limitations for Lab Experiments

3-amino-2-[(pyridin-4-yl)methyl]propanoic acid hydrochloride is a useful compound for laboratory experiments due to its wide range of applications. It is easy to obtain and use in experiments, and it is relatively inexpensive. It is also a stable compound, making it ideal for use in long-term experiments. However, 3-amino-2-[(pyridin-4-yl)methyl]propanoic acid hydrochloride is not suitable for use in experiments involving human subjects, as it may have toxic effects on humans.

Future Directions

The use of 3-amino-2-[(pyridin-4-yl)methyl]propanoic acid hydrochloride in scientific research is likely to continue to expand in the future. It is likely to be used in the synthesis of new drugs and other organic compounds, as well as in the study of enzyme kinetics and biochemical and physiological processes. In addition, 3-amino-2-[(pyridin-4-yl)methyl]propanoic acid hydrochloride may be used in the development of new methods for the analysis of biological samples, such as DNA and proteins. Finally, 3-amino-2-[(pyridin-4-yl)methyl]propanoic acid hydrochloride may be used to study the effects of different compounds on cell metabolism and other cellular processes.

Synthesis Methods

3-amino-2-[(pyridin-4-yl)methyl]propanoic acid hydrochloride is synthesized from pyridine and propanoic acid in a two-step process. First, pyridine is reacted with propanoic acid in a nucleophilic substitution reaction. This reaction produces 3-amino-2-[(pyridin-4-yl)methyl]propanoic acid. The second step involves reacting the product of the first step with hydrochloric acid, which produces the final product, 3-amino-2-[(pyridin-4-yl)methyl]propanoic acid hydrochloride hydrochloride.